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Introduction

Adipsin, also known as Complement Factor D, is an adipokine primarily secreted by adipocytes
that plays a crucial role in metabolic homeostasis. Recent studies have highlighted its
significance in pancreatic function, particularly in preserving and promoting the function of
insulin-secreting beta cells. Adipsin is involved in the alternative complement pathway, where it
catalyzes the production of C3a, a potent insulin secretagogue.[1][2][3] The Adipsin/C3a
pathway represents a critical link between adipose tissue and pancreatic islet physiology, and
its dysregulation has been associated with beta cell failure in type 2 diabetes.[1][4][5][6]
Immunohistochemical (IHC) localization of Adipsin in pancreatic tissue is a valuable technique
to study its expression patterns in various metabolic states and to elucidate its role in
pancreatic pathology.

Signaling Pathway

Adipsin, secreted by fat cells, acts on pancreatic beta cells to enhance insulin secretion. It does
so by generating the peptide C3a, which then binds to its G protein-coupled receptor (C3aR)
on the beta cells.[1][5] This interaction triggers downstream signaling cascades that augment
ATP levels, respiration, and cytosolic free calcium (Ca2+), all of which are critical for insulin
exocytosis.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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